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Cat. No.: B610131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Platelet Factor 4 (PF4) is a chemokine released from activated platelets that plays a significant

role in various physiological and pathological processes, including inflammation, angiogenesis,

and wound healing. The C-terminal region of PF4, particularly the peptide fragment

corresponding to amino acids 59-70, has been identified as a biologically active domain. This

document provides detailed application notes and protocols for the proper reconstitution,

handling, and experimental use of lyophilized PF4 (59-70) peptide.

Peptide Information
Property Description

Peptide Name Platelet Factor 4 (59-70)

Sequence

To be obtained from the specific supplier's

documentation. A representative sequence for

human PF4 (58-70) is KIIKKLLES.

Appearance White lyophilized powder

Purity Typically >95% as determined by HPLC

Storage (Lyophilized)
Store at -20°C or -80°C for long-term stability.[1]

[2][3][4]
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Reconstitution and Handling
Proper reconstitution of the lyophilized PF4 (59-70) peptide is critical for maintaining its

biological activity and ensuring experimental reproducibility.

Materials Required
Lyophilized PF4 (59-70) peptide vial

Sterile, pyrogen-free water, or sterile 1X Phosphate Buffered Saline (PBS), pH 7.4

For hydrophobic peptides, Dimethyl sulfoxide (DMSO) may be necessary for initial

solubilization.

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes with sterile, low-retention tips

Reconstitution Protocol
Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes.[4] This prevents condensation from forming inside

the vial upon opening, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial at a low speed (e.g., 1000 x g for 1 minute) to

ensure that all the lyophilized powder is at the bottom of the vial.[2]

Solvent Addition: Based on the peptide's properties (typically provided by the manufacturer),

select an appropriate solvent. For a cationic and relatively short peptide like PF4 (59-70),

sterile water or PBS are generally suitable.

Carefully add the calculated volume of the recommended solvent to the vial to achieve a

desired stock concentration (e.g., 1 mg/mL). For a 100 µg vial, adding 100 µL of solvent

will yield a 1 mg/mL solution.[2]

Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely.[2] Avoid

vigorous shaking, which can cause aggregation. Ensure the solution is clear and free of

particulates before use.
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Aliquoting and Storage:

For long-term storage, it is highly recommended to aliquot the reconstituted peptide

solution into single-use volumes in sterile polypropylene tubes.[1][3][4] This minimizes

waste and prevents degradation from repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[1][3][4]

For short-term storage (up to one week), the reconstituted peptide can be stored at 4°C.[2]

Data Presentation: Solubility and Stability
Table 1: General Solubility Guidelines for PF4 (59-70) Peptide

Solvent Solubility Remarks

Sterile Water Likely soluble
Recommended for initial

reconstitution.

1X PBS (pH 7.4) Likely soluble
Suitable for biological assays.

[2]

DMSO Soluble

Use for peptides that are

difficult to dissolve in aqueous

solutions. Prepare a high-

concentration stock and dilute

with aqueous buffer.

Note: Specific solubility data for PF4 (59-70) is not widely published. It is recommended to

perform a small-scale solubility test with a fraction of the peptide before dissolving the entire

sample.

Table 2: General Stability of Reconstituted PF4 (59-70) Peptide
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Storage Temperature Stability Recommendations

Room Temperature Unstable Avoid for extended periods.

4°C Up to 1 week
Suitable for short-term storage

of working solutions.[2]

-20°C Months
Recommended for long-term

storage of aliquots.[1][3][4]

-80°C Up to a year or more
Optimal for long-term storage

of aliquots.[2][3][4]

Note: Avoid repeated freeze-thaw cycles to maintain peptide integrity.[1][3][4]

Experimental Protocols
In Vitro Basophil Histamine Release Assay
PF4 and its C-terminal fragments, including the 59-70 region, are known to stimulate histamine

release from basophils.[5][6][7][8]
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Cell Preparation
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Collect supernatant

Measure histamine
(e.g., ELISA)

Click to download full resolution via product page

Caption: Workflow for in vitro basophil histamine release assay.
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Basophil Isolation: Isolate basophils from fresh, heparinized human blood using a suitable

method such as density gradient centrifugation.

Cell Preparation: Wash the isolated basophils with a suitable buffer (e.g., PIPES buffer

containing NaCl, KCl, and human serum albumin) and resuspend them at a concentration of

approximately 1 x 10^6 cells/mL.

Peptide Dilution: Prepare a series of dilutions of the reconstituted PF4 (59-70) peptide in the

same buffer. A typical concentration range to test would be from 10⁻⁷ M to 10⁻⁴ M.[6]

Stimulation: In a 96-well plate, add 50 µL of the basophil suspension to 50 µL of the PF4 (59-

70) peptide dilutions. Include appropriate controls (buffer alone for spontaneous release and

a known secretagogue like anti-IgE for maximum release).

Incubation: Incubate the plate at 37°C for 1-3 minutes.[6] The reaction can be stopped by

placing the plate on ice.

Sample Collection: Centrifuge the plate at 400 x g for 5 minutes at 4°C to pellet the cells.

Histamine Measurement: Carefully collect the supernatant and measure the histamine

concentration using a commercially available ELISA kit or a fluorometric assay.

Data Analysis: Calculate the percentage of histamine release for each concentration of PF4

(59-70) relative to the total histamine content (determined by lysing an equivalent number of

cells).

Signaling Pathways
The precise signaling mechanism for the short PF4 (59-70) peptide is not fully elucidated.

Unlike the full-length PF4, it may not engage classical chemokine receptors. Its cationic nature

suggests a potential direct interaction with the cell membrane of basophils, leading to

degranulation.

PF4 (59-70) Peptide Basophil Cell Membrane

Direct Interaction
(Postulated)

Degranulation

Signal Transduction
(Ca2+ independent)

Histamine Release
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Caption: Postulated signaling pathway for PF4 (59-70) induced histamine release.

Concluding Remarks
The PF4 (59-70) peptide is a valuable tool for studying the biological effects of this C-terminal

domain of Platelet Factor 4. Adherence to proper reconstitution and handling protocols is

essential for obtaining reliable and reproducible results. The provided experimental protocol for

basophil histamine release serves as a starting point for in vitro investigations. Further research

is needed to fully elucidate the specific molecular mechanisms of action of this peptide

fragment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610131#reconstitution-and-handling-of-lyophilized-
pf4-59-70-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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